Cas no 1805489-68-2 (2-Hydroxy-3-mercaptoisonicotinonitrile)

• Product Name: 2-Hydroxy-3-mercaptoisonicotinonitrile
• CAS No: 1805489-68-2
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 4802665
• Update Time: 2025-05-20

2-Hydroxy-3-mercaptoisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-mercaptoisonicotinonitrile

• Inchi： 1S/C6H4N2OS/c7-3-4-1-2-8-6(9)5(4)10/h1-2,10H,(H,8,9)
• InChI Key： CQBMVWZAGZYQOI-UHFFFAOYSA-N
• SMILES： SC1C(NC=CC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 0
• Topological Polar Surface Area: 53.9

Additional information on 2-Hydroxy-3-mercaptoisonicotinonitrile

Introduction to 2-Hydroxy-3-mercaptoisonicotinonitrile (CAS No. 1805489-68-2)

2-Hydroxy-3-mercaptoisonicotinonitrile, with the chemical formula C₆H₄N₂OS, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of isonicotinonitrile derivatives, which are well-known for their broad spectrum of biological activities. The presence of both hydroxyl and thiol functional groups makes it a particularly interesting molecule for further exploration in drug design and development.

The CAS No. 1805489-68-2 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study among researchers. The structural features of 2-Hydroxy-3-mercaptoisonicotinonitrile include a pyridine ring substituted with a nitrile group at the 4-position, a hydroxyl group at the 2-position, and a thiol group at the 3-position. This unique arrangement of functional groups imparts distinct chemical properties that make it a valuable scaffold for synthesizing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Hydroxy-3-mercaptoisonicotinonitrile and its derivatives. The compound has shown promise in various preclinical studies, particularly in the context of antimicrobial and anti-inflammatory applications. The thiol group, in particular, is known to exhibit significant interactions with biological targets, making it a key moiety for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2-Hydroxy-3-mercaptoisonicotinonitrile is its ability to serve as a precursor for more complex pharmacophores. Researchers have leveraged its structural framework to develop derivatives with improved pharmacokinetic profiles and reduced toxicity. For instance, modifications at the hydroxyl and thiol positions have led to compounds with enhanced solubility and bioavailability, which are critical factors for successful drug development.

The nitrile group in 2-Hydroxy-3-mercaptoisonicotinonitrile also contributes to its reactivity and functionality. Nitriles are known to participate in various chemical transformations, including hydrolysis to carboxylic acids and reduction to amides. These reactions make it possible to introduce additional functional groups or modify existing ones, further expanding the chemical space available for drug discovery.

Recent studies have highlighted the potential of 2-Hydroxy-3-mercaptoisonicotinonitrile in addressing emerging therapeutic challenges. For example, its derivatives have been investigated for their ability to modulate enzyme activity associated with inflammatory diseases. The compound's ability to interact with specific protein targets suggests that it could be used to develop novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antimicrobial activity of 2-Hydroxy-3-mercaptoisonicotinonitrile. The thiol group is known to disrupt bacterial cell membranes by forming disulfide bonds with membrane proteins. This mechanism of action has been explored in the development of new antibiotics targeting resistant strains of bacteria. Preliminary studies indicate that certain derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi.

The synthesis of 2-Hydroxy-3-mercaptoisonicotinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The pharmacological evaluation of 2-Hydroxy-3-mercaptoisonicotinonitrile has revealed several promising leads for further development. In vitro studies have demonstrated its ability to inhibit enzymes involved in pain signaling pathways, making it a potential candidate for treating chronic pain conditions. Additionally, its interaction with mitochondrial enzymes suggests that it could be useful in managing metabolic disorders.

Future research directions for 2-Hydroxy-3-mercaptoisonicotinonitrile include exploring its potential as an anticancer agent. The compound's ability to induce apoptosis in cancer cells has been observed in preliminary experiments, indicating that it may serve as a basis for developing novel chemotherapeutic agents. Furthermore, its potential role in neurodegenerative diseases is being investigated due to its ability to cross the blood-brain barrier and interact with central nervous system targets.

The growing body of evidence supporting the therapeutic potential of 2-Hydroxy-3-mercaptoisonicotinonitrile underscores the importance of continued research in this area. As our understanding of its mechanisms of action expands, so too does the potential for developing new treatments across multiple therapeutic categories. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide.